phenyl 2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrrole-1-carboxylate
Overview
Description
Phenyl 2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrrole-1-carboxylate is an organic compound belonging to the class of compounds known as pyrrole carboxylates. It is a colorless to pale yellow liquid and has a molecular formula of C11H9F3NO2. It is a key intermediate in the production of various pharmaceuticals and agrochemicals. This compound has been extensively studied in recent years due to its potential applications in medicinal chemistry and agrochemistry.
Scientific Research Applications
Phenyl 2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrrole-1-carboxylate has been extensively studied in recent years due to its potential applications in medicinal chemistry and agrochemistry. It has been used as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals, including insecticides, fungicides, and herbicides. It has also been used as a starting material in the synthesis of various heterocyclic compounds, such as pyrrolidines and piperidines.
Mechanism of Action
The mechanism of action of phenyl 2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrrole-1-carboxylate is not fully understood. However, it is believed to involve the formation of a complex between the compound and the target molecule, which then undergoes a reaction to yield the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have anti-inflammatory, anti-fungal, and anti-bacterial properties, as well as being active against certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The main advantage of using phenyl 2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrrole-1-carboxylate in laboratory experiments is its high yields and relatively low cost. Furthermore, it is relatively easy to synthesize and is stable in a variety of solvents. However, it is important to note that the compound is highly toxic and should be handled with care.
Future Directions
Phenyl 2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrrole-1-carboxylate has potential applications in medicinal chemistry and agrochemistry. Further research is needed to explore its potential as an insecticide, fungicide, and herbicide, as well as its potential use in the synthesis of other heterocyclic compounds. Additionally, further research is needed to explore its potential as an anti-inflammatory, anti-fungal, and anti-bacterial agent, as well as its potential use in the treatment of various types of cancers. Finally, further research is needed to explore its potential as an inhibitor of enzymes and other proteins.
Synthesis Methods
The synthesis of phenyl 2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrrole-1-carboxylate is generally carried out through a two-step process. The first step involves the reaction of 2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrrole-1-carboxylic acid with anhydrous sodium carbonate in the presence of anhydrous sodium sulfate. This reaction yields the desired product in high yields. The second step involves the reaction of the product with phenyl isocyanate, which yields the desired product in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'phenyl 2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrrole-1-carboxylate' involves the condensation of 2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrrole-1-carboxylic acid with phenyl ethyl carbonate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with a base such as sodium hydroxide to obtain the final product.", "Starting Materials": [ "2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrrole-1-carboxylic acid", "phenyl ethyl carbonate", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 2-methyl-4-(trifluoroacetyl)-2,3-dihydro-1H-pyrrole-1-carboxylic acid (1.0 equiv.), phenyl ethyl carbonate (1.2 equiv.), N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equiv.), and 4-dimethylaminopyridine (DMAP) (0.1 equiv.) in anhydrous dichloromethane (DCM).", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Quench the reaction by adding saturated aqueous sodium bicarbonate solution.", "Step 4: Extract the organic layer with DCM and wash with brine.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 6: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 7: Dissolve the crude product in ethanol and add sodium hydroxide (1.2 equiv.).", "Step 8: Stir the reaction mixture at room temperature for 24 hours.", "Step 9: Quench the reaction by adding saturated aqueous ammonium chloride solution.", "Step 10: Extract the organic layer with DCM and wash with brine.", "Step 11: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 12: Concentrate the filtrate under reduced pressure to obtain the final product." ] } | |
CAS RN |
2649072-94-4 |
Molecular Formula |
C14H12F3NO3 |
Molecular Weight |
299.2 |
Purity |
95 |
Origin of Product |
United States |
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